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Compound of Interest

Compound Name: NZ-804

Cat. No.: B15566314 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel compounds like NZ-804, a potent, orally active

inhibitor of the SARS-CoV-2 main protease (Mpro). While a specific Safety Data Sheet (SDS)

for NZ-804 is not publicly available, this guide provides essential safety protocols and logistical

plans based on best practices for handling similar novel antiviral compounds in a research

setting.

Operational Plan: Personal Protective Equipment
(PPE)
Given that NZ-804 is a potent antiviral compound, a comprehensive approach to personal

protection is critical to minimize exposure risk. The following PPE is mandatory when handling

NZ-804 in solid (powder) or liquid (solution) form.
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PPE Category Required Equipment Specifications and Use

Eye Protection Safety Goggles

Must be splash-proof and

provide a complete seal

around the eyes.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Check for tears

or punctures before and during

use. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A dedicated, disposable, back-

closing laboratory coat is

preferred. Ensure it is fully

buttoned.

Respiratory Protection N95 Respirator or higher

A properly fit-tested N95

respirator is essential when

handling the powdered form of

NZ-804 to prevent inhalation of

fine particles. In the case of

potential aerosol generation, a

powered air-purifying respirator

(PAPR) should be considered.

Procedural Guidance for Safe Handling
Adherence to strict procedural steps is crucial for minimizing the risk of contamination and

exposure.

Preparation and Weighing (Solid Form):

Designated Area: All handling of solid NZ-804 must be conducted within a certified chemical

fume hood or a powder containment hood to prevent inhalation of the powder.

Weighing Procedure: Use a dedicated set of weighing tools (spatula, weigh paper). Tare the

balance with the weigh paper before adding the compound.
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Spill Prevention: Handle the compound with care to avoid creating dust. In case of a small

spill, gently cover it with absorbent material dampened with a suitable solvent (e.g., ethanol)

and then decontaminate the area.

Dissolving and Aliquoting (Liquid Form):

Solvent Selection: Use the appropriate solvent as determined by the experimental protocol.

Closed System: Whenever possible, use a closed system for dissolving and transferring

solutions to minimize the generation of aerosols or vapors.

Labeling: Clearly label all vials and tubes containing NZ-804 with the compound name,

concentration, date, and a hazard symbol.

Disposal Plan
Proper disposal of NZ-804 and all contaminated materials is a critical step in the safety

workflow.

Waste Type Disposal Procedure

Solid NZ-804
Collect in a clearly labeled, sealed container for

chemical waste.

Liquid Waste

Collect all solutions containing NZ-804 in a

designated, sealed, and labeled waste

container. Do not pour down the drain.

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes,

gloves, weigh paper) that has come into contact

with NZ-804 must be disposed of in a dedicated

chemical waste container.

Decontamination

Decontaminate all non-disposable equipment

and work surfaces with a suitable solvent (e.g.,

70% ethanol) followed by a standard laboratory

disinfectant.
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Experimental Workflow for Safe Handling of NZ-804
The following diagram outlines the logical workflow for safely handling NZ-804 from receipt to

disposal.
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Safe handling workflow for NZ-804.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NZ-804]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566314#personal-protective-equipment-for-
handling-nz-804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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